Cas no 2172559-64-5 (4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole)
4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole
- EN300-1595385
- 2172559-64-5
-
- Inchi: 1S/C13H20ClN3/c14-9-12-13(8-11-4-5-11)17(16-15-12)7-6-10-2-1-3-10/h10-11H,1-9H2
- InChI Key: YFBILNQOQXEHAR-UHFFFAOYSA-N
- SMILES: ClCC1=C(CC2CC2)N(CCC2CCC2)N=N1
Computed Properties
- Exact Mass: 253.1345753g/mol
- Monoisotopic Mass: 253.1345753g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 30.7Ų
4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1595385-0.05g |
4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole |
2172559-64-5 | 0.05g |
$1737.0 | 2023-06-04 | ||
| Enamine | EN300-1595385-0.1g |
4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole |
2172559-64-5 | 0.1g |
$1819.0 | 2023-06-04 | ||
| Enamine | EN300-1595385-0.25g |
4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole |
2172559-64-5 | 0.25g |
$1902.0 | 2023-06-04 | ||
| Enamine | EN300-1595385-0.5g |
4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole |
2172559-64-5 | 0.5g |
$1984.0 | 2023-06-04 | ||
| Enamine | EN300-1595385-1.0g |
4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole |
2172559-64-5 | 1g |
$2068.0 | 2023-06-04 | ||
| Enamine | EN300-1595385-2.5g |
4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole |
2172559-64-5 | 2.5g |
$4052.0 | 2023-06-04 | ||
| Enamine | EN300-1595385-5.0g |
4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole |
2172559-64-5 | 5g |
$5995.0 | 2023-06-04 | ||
| Enamine | EN300-1595385-10.0g |
4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole |
2172559-64-5 | 10g |
$8889.0 | 2023-06-04 | ||
| Enamine | EN300-1595385-50mg |
4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole |
2172559-64-5 | 50mg |
$1737.0 | 2023-09-23 | ||
| Enamine | EN300-1595385-100mg |
4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole |
2172559-64-5 | 100mg |
$1819.0 | 2023-09-23 |
4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole
Introduction to 4-(Chloromethyl)-1-(2-Cyclobutylethyl)-5-(Cyclopropylmethyl)-1H-1,2,3-Triazole (CAS No. 2172559-64-5)
4-(Chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole (CAS No. 2172559-64-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and versatility in various chemical and biological applications. The presence of a chloromethyl group and substituted alkyl chains (cyclobutylethyl and cyclopropylmethyl) imparts specific properties that make it a valuable candidate for further research and development.
The synthesis of 4-(Chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole typically involves multistep reactions, including the formation of the triazole ring through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This method, also known as "click chemistry," is highly efficient and has been widely adopted in the synthesis of complex molecules due to its high yield and selectivity. The introduction of the chloromethyl group can be achieved through various methodologies, such as the reaction of an alkyl halide with a suitable nucleophile or through direct chlorination.
In terms of its physical properties, 4-(Chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole is a solid at room temperature with a melting point that can vary depending on the purity and specific conditions of synthesis. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol makes it suitable for various analytical and biological assays. The compound's stability under different conditions is an important factor in its potential applications.
The biological activity of 4-(Chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole has been the subject of several recent studies. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate protein-protein interactions has been explored in the context of neurodegenerative diseases.
The pharmacokinetic properties of 4-(Chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole are also crucial for its therapeutic potential. In vitro studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the cyclobutylethyl and cyclopropylmethyl groups contributes to its lipophilicity, which can enhance cellular uptake and distribution within tissues. However, further in vivo studies are necessary to fully characterize its pharmacokinetic behavior.
Toxicity assessments are essential for any compound with potential therapeutic applications. Initial toxicity studies on 4-(Chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole have shown that it exhibits low cytotoxicity at therapeutic concentrations. This is a promising sign for its safety profile and suggests that it may be suitable for further preclinical and clinical evaluation.
In conclusion, 4-(Chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole (CAS No. 2172559-64-5) is a promising compound with unique structural features that make it an attractive candidate for various applications in medicinal chemistry. Its potential as an enzyme inhibitor and modulator of protein-protein interactions opens up new avenues for drug discovery and development. Further research is warranted to fully explore its biological activities and pharmacological properties.
2172559-64-5 (4-(chloromethyl)-1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)